1-(4-bromobutyl)-4-chlorobenzene
Overview
Description
1-(4-bromobutyl)-4-chlorobenzene, also known as 4-Bromo-4-chlorobutylbenzene, is an organic compound belonging to the family of aromatic hydrocarbons. It is a colorless liquid with a sweet smell, and it is soluble in organic solvents. This compound is used in the synthesis of various pharmaceuticals, fragrances, and dyes. It is also used in the synthesis of polymers and other materials.
Scientific Research Applications
Solubility and Crystallization Studies
The solubility of halogenated organic compounds, including derivatives similar to 1-(4-bromobutyl)-4-chlorobenzene, has been extensively studied to enhance the purification processes. For instance, research on 1-(3-bromopropoxy)-4-chlorobenzene, a compound closely related to the one , highlights the importance of understanding solubility in aqueous ethanol solutions for its purification by crystallization. These findings are crucial for the pharmaceutical industry, especially for the manufacturing of specific nitrate compounds (Jiang et al., 2013).
Spectroscopic Analysis
Spectroscopic techniques such as FT-IR and FT-Raman have been applied to study the structural and vibrational characteristics of halogenated benzene derivatives, like 1-bromo-4-chlorobenzene. These studies provide detailed insights into the molecular behavior, which is vital for chemical identification and understanding the effects of halogen substitution on benzene rings. The ability to simulate these spectra through computational methods like HF and DFT calculations aids in the prediction of molecular reactivity and properties (Udayakumar et al., 2011).
Dissociative Electron Attachment Studies
Research on the temperature dependence of dissociative electron attachment (DEA) to halogenated benzenes, such as 1-bromo-2-chlorobenzene and 1-bromo-3-chlorobenzene, sheds light on the fundamental processes that occur during electron interactions with these molecules. Understanding DEA is critical for applications in environmental chemistry and radiation chemistry, where the stability and reactivity of halogenated compounds under various conditions are of interest (Mahmoodi-Darian et al., 2010).
Reactions and Synthesis
The reactions of halogenated benzene derivatives, including the synthesis of long-chain alkyl halides, have been explored. Such reactions are fundamental in creating various organic compounds with potential applications in materials science, pharmaceuticals, and organic electronics. For example, the formation of alkyl halide derivatives from bis-tetrazole compounds provides a pathway to synthesize novel materials with specific properties (Bond et al., 2006).
Mechanism of Action
Target of Action
Similar compounds such as bromoalkyl-1,4-benzoquinones have been studied for their interaction with cox signaling .
Mode of Action
It’s worth noting that similar compounds have been shown to interact with their targets and cause changes in their function .
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways .
Pharmacokinetics
A similar compound, 4-bromo-1-butylboronic acid catechol ester, has been shown to have low gi absorption and is bbb permeant .
Result of Action
Similar compounds have been shown to have various effects at the molecular and cellular level .
Action Environment
It’s worth noting that environmental factors can significantly influence the action of similar compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromobutyl)-4-chlorobenzene involves the reaction of 4-chlorobenzene with 4-bromobutylmagnesium bromide, followed by acidification to yield the desired product.", "Starting Materials": [ "4-chlorobenzene", "4-bromobutylmagnesium bromide", "diethyl ether", "hydrochloric acid", "sodium chloride", "magnesium" ], "Reaction": [ "Prepare 4-bromobutylmagnesium bromide by adding magnesium turnings to a solution of 4-bromobutyl bromide in diethyl ether under an inert atmosphere.", "Add the resulting Grignard reagent to a solution of 4-chlorobenzene in diethyl ether at low temperature and stir for several hours.", "Quench the reaction by slowly adding hydrochloric acid to the reaction mixture, followed by the addition of sodium chloride to aid in the separation of the organic and aqueous layers.", "Extract the organic layer and wash with water, then dry over anhydrous magnesium sulfate.", "Filter and concentrate the crude product, then purify by column chromatography to yield 1-(4-bromobutyl)-4-chlorobenzene." ] } | |
CAS RN |
158607-05-7 |
Product Name |
1-(4-bromobutyl)-4-chlorobenzene |
Molecular Formula |
C10H12BrCl |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
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